N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C18H18N4O2/c1-12-5-6-13(2)15(10-12)20-16(23)7-8-17-21-18(22-24-17)14-4-3-9-19-11-14/h3-6,9-11H,7-8H2,1-2H3,(H,20,23)
• InChI Key: XLIJZQDBNQEADS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide, also known as DPOP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPOP is a member of the oxadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide is not fully understood. However, it is believed that this compound targets specific enzymes and receptors in the body, leading to its biological effects. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This inhibition results in a decrease in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and reduces the production of inflammatory cytokines. In vivo studies have shown that this compound reduces inflammation and pain in animal models of arthritis and neuropathic pain. These effects suggest that this compound has potential therapeutic applications in the treatment of cancer and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide in lab experiments is its high purity and stability. This compound can be synthesized with high yield and purity, allowing for accurate and reproducible experiments. However, one limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer this compound to cells or animals in a controlled manner.

Future Directions

There are several future directions for the research and development of N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide. One direction is to investigate its potential as a fluorescent probe for imaging biological systems. Another direction is to study its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential targets in the body.
In conclusion, this compound is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method has been optimized for high yield and purity, and it has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. Further research is needed to fully understand the mechanism of action of this compound and its potential targets in the body.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide involves the reaction of 2,5-dimethylphenylhydrazine with ethyl 3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanoate in the presence of a catalyst. The resulting product is then hydrolyzed to obtain this compound. This synthesis method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)propanamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, this compound has been investigated for its potential use as a fluorescent probe for imaging biological systems. These properties make this compound a promising candidate for further research and development.